BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of 4-Methylanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylanisole

Cat. No.: B047524

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Methylanisole, specifically its boiling point and density. This document includes tabulated data
for quick reference, detailed experimental protocols for the determination of these properties,
and a visualization of a common synthesis pathway.

Physical Properties of 4-Methylanisole

4-Methylanisole, also known as p-methoxytoluene, is an organic compound with the chemical
formula CHsCeH4OCH:s. It is a colorless liquid with a strong floral odor and finds applications in
the fragrance and flavor industries, as well as a key intermediate in organic synthesis, including
the production of pharmaceuticals and agrochemicals.[1][2]

The following table summarizes the key physical properties of 4-Methylanisole.
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Physical Property Value Conditions
At 760 mmHg (standard

Boiling Point 174 °C atmospheric pressure)[1][2][3]
[4]

175.5°C At 760 mmHg[5][6]

172 - 177 °C Literature value range[7]

Density 0.969 g/mL At 25 °C[1][2][4][7]

0.969 g/cm? At 25 °C[6][8]

0.970 g/mL Not specified

Molar Mass 122.17 g/mol

Melting Point -32°C

Flash Point 53-59 °C

Refractive Index 1.511-1.513 At 20 °C

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of

the boiling point and density of liquid organic compounds such as 4-Methylanisole.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, the Thiele tube method is a common and efficient

laboratory technique.

Methodology: Thiele Tube Method

o Sample Preparation: A small amount (approximately 0.5 mL) of 4-Methylanisole is placed

into a small test tube (Durham tube).

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

Durham tube containing the sample.
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e Apparatus Assembly: The Durham tube is attached to a thermometer using a rubber band,
ensuring the sample is level with the thermometer bulb. This assembly is then placed into a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil) to ensure
even heat distribution.

o Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner. This induces
convection currents in the oil, providing uniform heating.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the capillary tube. Heating is continued until the bubbling is rapid and
continuous.

e Boiling Point Determination: The heat source is then removed. The liquid will begin to cool,
and the rate of bubbling will slow down. The boiling point is the temperature at which the
bubbling ceases and the liquid just begins to be drawn back into the capillary tube.

e Record Pressure: The atmospheric pressure in the laboratory should be recorded as the
boiling point is pressure-dependent.

Density is the mass per unit volume of a substance. For a liquid like 4-Methylanisole, a
pycnometer or a specific gravity bottle is used for accurate measurement.

Methodology: Pycnometer Method

e Cleaning and Drying: The pycnometer, a small glass flask with a ground-glass stopper
containing a capillary tube, is thoroughly cleaned and dried.

e Mass of Empty Pycnometer: The mass of the empty, dry pychometer is accurately measured
using an analytical balance.

 Filling with Sample: The pycnometer is filled with 4-Methylanisole, ensuring no air bubbles
are trapped. The stopper is inserted, and any excess liquid that emerges from the capillary is
carefully wiped off.

e Mass of Pycnometer with Sample: The mass of the pycnometer filled with 4-Methylanisole
is measured.
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o Temperature Control: The measurements should be carried out at a constant, known
temperature (e.g., 25 °C), often using a water bath for temperature equilibration.

e Volume Determination: The volume of the pycnometer is determined by repeating the above
steps with a liquid of known density, such as deionized water. The mass of the water is
measured, and its known density at the measurement temperature is used to calculate the
precise volume of the pycnometer.

o Calculation: The density of 4-Methylanisole is calculated using the following formula:
Density = (Mass of 4-Methylanisole) / (Volume of Pycnometer) Where, Mass of 4-
Methylanisole = (Mass of pycnometer + 4-Methylanisole) - (Mass of empty pycnometer).

Synthesis of 4-Methylanisole

A common and industrially significant method for the synthesis of 4-Methylanisole is the
methylation of p-cresol. This reaction involves the substitution of the hydrogen atom of the
hydroxyl group in p-cresol with a methyl group.

The following diagram illustrates the workflow for the synthesis of 4-Methylanisole from p-
cresol.

‘Work-up and Purification

@—» Distillation

Extraction with
Organic Solvent

Crude Product 4-Methylanisole

(Final Product)

| Reaction Vessel
(with Base, e.g., NaOH)

Heating and Stirring

Methylating Agent
(e.g., Dimethyl Sulfate)

Click to download full resolution via product page

Caption: Synthesis workflow of 4-Methylanisole via methylation of p-cresol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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